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Compound of Interest

N-(tert-Butoxycarbonyl)-4-sulfanyl-
Compound Name:
L-phenylalanine

CAS No.: 88170-93-8

Cat. No.: B13151719

Get Quote

Executive Summary

Boc-4-mercaptophenylalanine (Boc-Phe(4-SH)-OH) is a specialized non-canonical amino acid
used primarily in advanced peptide synthesis, native chemical ligation (NCL), and the
development of redox-sensitive bioconjugates. Distinguished by a para-thiol group on the
phenyl ring, this residue serves as a critical "handle" for site-specific modification, including
thiol-ene click chemistry, disulfide stapling, and enzymatic prenylation.

Due to the high susceptibility of the free thiol to oxidation (forming disulfide dimers), this
compound is frequently synthesized in situ or supplied in S-protected forms (e.g., S-
acetamidomethyl or S-trityl). This guide details the structural specifications, validated synthesis
routes from halogenated precursors, and handling protocols required to maintain the integrity of
the thiol functionality during solid-phase peptide synthesis (SPPS).

Part 1: Chemical Identity & Structural Analysis[1]
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Nomenclature and Identifiers

The core molecule is the N-tert-butoxycarbonyl (Boc) protected derivative of 4-
mercaptophenylalanine. Researchers must distinguish between the free thiol form (unstable)
and S-protected derivatives (stable).

Property Detail

Boc-4-mercaptophenylalanine; Boc-p-mercapto-
Common Name )
L-phenylalanine

(2S)-2-[(2-methylpropan-2-
IUPAC Name yl)oxycarbonylamino]-3-(4-
sulfanylphenyl)propanoic acid

Molecular Formula C14H19NO4S (Free Thiol)
Molecular Weight 297.37 g/mol
Stereochemistry L-isomer (2S)

CAS Registry Numbers

Direct commercial sources for the free thiol are rare due to dimerization. The following CAS
numbers represent the parent amino acid and its stable precursors/derivatives:

o Unprotected Parent (Free Thiol):84053-10-1 (L-Phenylalanine, 4-mercapto-)[1]
o S-Acetamidomethyl (S-Acm) Protected Derivative:88170-83-6 (Boc-Phe(4-S-Acm)-OH)
» Starting Material (Boc-4-iodo-Phe):62129-44-6 (Boc-4-iodo-L-phenylalanine)[2][3]

Structural Features

The molecule consists of a phenylalanine backbone modified at the para position with a
sulthydryl (-SH) group.

e N-Terminus: Protected by Boc (acid-labile, removed by TFA).[4][5]
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o Side Chain: Aromatic thiol. The pKa of the aryl thiol (~6.0-6.5) is significantly lower than alkyl
thiols (e.g., Cysteine, pKa ~8.5), making it a superior nucleophile at physiological pH.

Part 2: Synthesis & Production Strategies

The synthesis of Boc-4-mercaptophenylalanine typically avoids direct manipulation of the free
thiol until the final steps. The industry-standard route utilizes a Cross-Coupling Strategy starting
from Boc-4-iodo-phenylalanine.

Route A: Palladium/Copper-Catalyzed Cross-Coupling

This method is preferred for its high yield and retention of stereochemistry.

Starting Material: Boc-4-iodo-L-phenylalanine (CAS 62129-44-6).[2]

Thiolation: The aryl iodide is coupled with a thiol surrogate, typically potassium thioacetate
(KSAC) or trityl thiol, using a Palladium (Pd) or Copper (Cu) catalyst.

Intermediate: Boc-Phe(4-SAc)-OH (S-acetyl protected).

Hydrolysis (In Situ): The acetyl group is removed using mild base (e.g., hydrazine or
hydroxylamine) immediately prior to use or after peptide assembly.

Route B: Chlorosulfonation (Historical)

Older methods involved chlorosulfonation of Boc-Phe-OH followed by reduction. This route is
less favored today due to harsh conditions that can degrade the Boc group or cause
racemization.

Visualization of Synthesis Pathway

The following diagram illustrates the conversion of Boc-4-iodo-Phe to the target thiol using a
thioacetate intermediate.
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Caption: Synthesis of Boc-4-mercaptophenylalanine via Copper-mediated cross-coupling with
thioacetate.

Part 3: Applications in Drug Development[7][8]
Native Chemical Ligation (NCL) Surrogate

While Cysteine is the standard for NCL, 4-mercaptophenylalanine offers a unique "aryl thiol"
handle. It facilitates ligation at Phenylalanine sites (after desulfurization), expanding the scope
of NCL to hydrophobic regions of proteins where Cysteine is absent.

e Mechanism: The aryl thiol attacks the C-terminal thioester of the incoming peptide, forming a
thioester intermediate which then undergoes S-to-N acyl shift.

o Advantage: The lower pKa of the aryl thiol allows ligation at slightly acidic pH (pH 5.0-6.0),
reducing side reactions like thioester hydrolysis.

Peptide Stapling & Macrocyclization

The rigid phenyl ring restricts conformational freedom. Forming a disulfide bridge between two
4-mercaptophenylalanine residues (or one 4-mercaptophenylalanine and one Cysteine)
creates a "staple" that stabilizes alpha-helical structures more effectively than flexible alkyl
disulfides.

Enzymatic Prenylation

Recent studies identify 4-mercaptophenylalanine as a substrate for prenyltransferases (e.g.,
SirD). This allows for the enzymatic attachment of dimethylallyl or geranyl groups to the thiol,
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creating lipopeptides with enhanced membrane permeability.

Part 4: Experimental Protocols
Protocol 4.1: Deprotection of S-Acetyl Group (On-Resin)

If the amino acid is incorporated into a peptide as Boc-Phe(4-SAc)-OH, the acetyl group must
be removed to expose the free thiol.

Reagents:
e Hydrazine hydrate (N2H4-H20)
o DMF (Dimethylformamide)[5][6]

Procedure:

Swell Resin: Suspend the peptide-resin in DMF for 20 minutes.
o Deprotection Cocktail: Prepare a solution of 2% (v/v) Hydrazine hydrate in DMF.

o Reaction: Add the cocktail to the resin. Agitate gently at room temperature for 30 minutes.
Note: Avoid strong bases which can remove the Fmoc group if using Fmoc chemistry, though
this guide focuses on Boc chemistry.

o Wash: Filter and wash the resin extensively with DMF (5x) and DCM (5x) to remove all
traces of hydrazine.

» Validation: Perform an Ellman’s Test. A bright yellow color indicates the presence of free
thiols.

Protocol 4.2: Handling & Storage

» Oxidation Risk: The free thiol oxidizes rapidly in air to form the disulfide dimer (Boc-Phe(4-S-
S-4)-Phe-Boc).

o Storage: Store S-protected derivatives at -20°C. If holding the free thiol, store under Argon
atmosphere.
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e Reduction: If dimerization occurs, treat with TCEP (Tris(2-carboxyethyl)phosphine) or DTT
(Dithiothreitol) in aqueous buffer (pH 7) to regenerate the monomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b13151719/docs#boc-4-
mercaptophenylalanine-structural-identity-synthesis-and-applications-in-peptide-engineering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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